- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Nanjing Jubai Biopharm
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Organooxygen compounds
Organooxygen compounds are a diverse class of chemical substances that contain oxygen atoms covalently bonded to carbon in their molecular structure. These compounds play crucial roles across various industries due to their unique properties and wide range of applications. Common examples include ethers, alcohols, and ketones, which are essential components in solvents, pharmaceuticals, and polymer synthesis.
Ethers, such as diethyl ether, are widely used as organic solvents for their low boiling points and non-toxic nature. Alcohols, like ethanol and methanol, serve multiple functions; they act not only as fuels but also as intermediates in the production of numerous chemicals, including fragrances and detergents. Ketones, exemplified by acetone, are vital in nail polish removers and as a solvent for various materials due to their strong dissolving power.
The synthesis of organooxygen compounds can vary from simple laboratory reactions to complex industrial processes, requiring precise control over reaction conditions to achieve desired products with optimal purity and yield. These compounds’ versatility makes them indispensable in chemical manufacturing, making them essential for both academic research and commercial production.

Carbonyl compounds
Carbohydrates and carbohydrate conjugates
Ethers
Alcohols and polyols
Aryl alkyl ketones
Alkyl-phenylketones
Cyclohexanols
O-glycosyl compounds
Aryl-aldehydes
Phenolic glycosides
P-benzoquinones
Hydroxybenzaldehydes
Enones
Ketones
Oligosaccharides
Cyclic ketones
Medium-chain aldehydes
Quinic acids and derivatives
Secondary alcohols
Tertiary alcohols
Sugar acids and derivatives
Ketals
Ketene acetals
Alpha-hydrogen aldehydes
Aminocyclitols
Primary alcohols
Aryl-phenylketones
Ortho esters
Cyclohexenones
1,2-diols
Hexoses
Pentoses
Diazoethers
Acyloins
Aminocyclitol glycosides
Beta-hydroxy ketones
Sugar alcohols
Cyclic alcohols and derivatives
Alkyl aryl ethers
4,5-disubstituted 2-deoxystreptamines
Acylaminosugars
Cyanogenic glycosides
Shikimic acids and derivatves
N-acylneuraminic acids
Glucuronic acid derivatives
Monosaccharides
Gluconolactones
Bicyclic amino acids and derivatives
Cyclopentanols
Alpha-chloroketones
Dialkyl ethers
Aminoglycosides
Beta-amino ketones
Diarylethers
N-acyl-alpha-hexosamines
M-benzoquinones
Monosaccharide phosphates
4,6-disubstituted 2-deoxystreptamines
C-glycosyl compounds
Enals
Aryl ketones
Glycosylamines
Pentose phosphates
O-glucuronides
Short-chain aldehydes
Glyceraldehyde-3-phosphates
Beta-diketones
Organooxygen compounds
Alpha-hydroxy ketones
Oligosaccharide sulfates
Alkylglucosinolates
Beta-hydroxy aldehydes
Enols
1,3-dicarbonyl compounds
Alpha-diketones
Alpha-acyloxy ketones
Oxetane amino acids and derivatives
Acetals
Inositol phosphates
Heptoses
Cyclitols and derivatives
Disaccharide phosphates
N-acylneuraminate-9-phosphates
Hexose phosphates
2-deoxystreptamine aminoglycosides
O-quinomethanes
Alpha-haloketones
Alpha-branched alpha,beta-unsaturated ketones
O-benzoquinones
Ynols
Disaccharides
b'-hydroxy-alpha,beta-unsaturated ketones
Carbonyl hydrates
-
(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals (-)-(5)-trans Cloprostenol, a synthetic analog of prostaglandin E2 (PGE2), has emerged as a significant compound in the field of chemical biopharmaceuticals. Known for its stereochemical purity and potent biological activity, this molecule has found applications in various therapeutic areas, including reproductive health and...
-
Triadimefon's Peculiarities in Chemical Biopharmaceuticals and its ApplicationsTriadimefon's Peculiarities in Chemical Biopharmaceuticals and its Applications Introduction Triadimefon, a heterocyclic compound belonging to the triazole class, has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structural features and diverse biological activities. Originally developed as a fungicide, Triadimefon has demonstrated potential beyond...
-
Tigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in BiopharmaceuticalsTigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in Biopharmaceuticals Introduction to Tigecycline Tigecycline is a glycylcycline antibiotic that has garnered significant attention in the field of biomedicine due to its unique pharmacological properties and broad-spectrum antimicrobial activity. It belongs to the tetracycline family but differs structurally by...
-
Terbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic ApplicationsTerbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic Applications Introduction to Terbinafine Terbinafine is a synthetic antifungal agent that has gained significant attention in the field of biomedicine due to its potent activity against dermatophytes, yeasts, and other fungi. Originally developed by the pharmaceutical company Novartis, terbinafine was approved...
-
Tackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in BiopharmaceuticalsTackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in Biopharmaceuticals Tea tree oil has long been recognized for its potent antimicrobial properties, making it a valuable ingredient in biopharmaceutical products designed to address various skin conditions. Derived from the leaves of the Melaleuca alternifolia plant native to Australia, tea tree oil contains numerous...